molecular formula C14H12N2O4 B608888 Pyrocatechol-1-carbaldehyde salicyloylhydrazone CAS No. 92071-89-1

Pyrocatechol-1-carbaldehyde salicyloylhydrazone

Cat. No.: B608888
CAS No.: 92071-89-1
M. Wt: 272.26
InChI Key: GZBFTEUFUFKVOD-OVCLIPMQSA-N
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Description

MDG486 is an inhibitor of BAF that works by activating latent HIV-1.

Scientific Research Applications

Analytical Reagent in Metal Complexation

Pyrocatechol-1-carbaldehyde salicyloylhydrazone and related compounds have been extensively studied as analytical reagents due to their ability to form complexes with various metal ions. For instance, the compound has been noted for its reaction with vanadium(V), forming a yellow complex useful for the spectrophotometric determination of vanadium in materials such as steel, lead-vanadium concentrate, and phosphoric acid samples. The yellow complex formed is extractable into chloroform and can detect trace amounts of vanadium at the parts per billion level, showcasing its analytical potency and selectivity (García-Vargas, Gallego, & Guardia, 1980). Moreover, similar compounds, such as pyridine-2-carbaldehyde 2-hydroxybenzoylhydrazone, have been used as selective reagents for the extraction and spectrophotometric determination of iron(II), highlighting the potential of these hydrazone compounds in analytical chemistry (Gallego, García-Vargas, & Valcárcel, 1979).

Structural and Spectral Studies

The structural and spectral characteristics of aroylhydrazones containing triazole, including pyridine-2-carbaldehyde salicyloylhydrazone, have been investigated using X-ray photoelectron spectroscopy (XPS). These studies reveal intricate details about the electron transfer direction (from ligand to metal ion) and the nature of the coordination bonds, contributing to our understanding of the electronic structures of these complexes (Wang, Chen, Zhang, & Ma, 1997).

Applications in Polymer Synthesis

Additionally, related compounds such as pyridine-2-carbaldehyde thiosemicarbazone have been utilized in the synthesis of novel coordination polymers. These polymers exhibit interesting structural features like alternate Cu(μ‐S)2Cu and Cu(μ‐Cl)2Cu cores, demonstrating the utility of these hydrazone compounds in material science and polymer chemistry (Lobana, Khanna, Castiñeiras, & Hundal, 2010).

Crystallographic Insights

Studies have also delved into the crystallographic aspects of compounds similar to this compound. The examination of the intra- and intermolecular interactions in crystals of pyrrole-2-carbaldehyde isonicotinoylhydrazone and its hydrate have shed light on the electron density redistribution and the basicity of the hydrazone nitrogen atom, contributing to our fundamental understanding of molecular interactions in solid-state chemistry (Safoklov et al., 2002).

Properties

CAS No.

92071-89-1

Molecular Formula

C14H12N2O4

Molecular Weight

272.26

IUPAC Name

N-[(Z)-(2,3-dihydroxyphenyl)methylideneamino]-2-hydroxybenzamide

InChI

InChI=1S/C14H12N2O4/c17-11-6-2-1-5-10(11)14(20)16-15-8-9-4-3-7-12(18)13(9)19/h1-8,17-19H,(H,16,20)/b15-8-

InChI Key

GZBFTEUFUFKVOD-OVCLIPMQSA-N

SMILES

C1=CC=C(C(=C1)C(=O)NN=CC2=C(C(=CC=C2)O)O)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

MDG486;  MDG-486;  MDG 486;  A01;  BAF-IN-A01;  BAF IN A01;  BAFINA01; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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